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Compound of Interest

Compound Name: PF-03654746 Tosylate

Cat. No.: B1614210

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-03654746 Tosylate is a potent and selective antagonist of the histamine H3 receptor with
high brain penetration.[1][2] It is utilized in research for its potential therapeutic effects in
cognitive disorders such as Alzheimer's disease, attention-deficit hyperactivity disorder
(ADHD), and for its role in reducing symptoms of allergic rhinitis.[1][2][3][4][5] Accurate
preparation of stock solutions is the first critical step for in vitro and in vivo studies to ensure
reproducibility and reliability of experimental results. These application notes provide detailed
protocols for the preparation, storage, and handling of PF-03654746 Tosylate stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of PF-03654746 Tosylate is presented
in the table below. This information is essential for accurate calculations and preparation of
stock solutions.
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Property Value Reference
trans-N-ethyl-3-fluoro-3-[3-
fluoro-4-

Chemical Name (pyrrolidinylmethyl)phenyl]cycl [6]
obutanecarboxamide;4-
methylbenzenesulfonic acid

Molecular Formula C25H32F2N204S [61[71[8]

Molecular Weight 494.59 g/mol [61[71[9][10]

CAS Number 1039399-17-1 [1][617]

Appearance White to off-white solid [71[8]

Purity >98% (typical) [11]

Solubility and Storage

Proper solvent selection and storage conditions are crucial for maintaining the stability and
activity of PF-03654746 Tosylate.

Solvent Solubility Notes

Requires sonication and
Water 8.4 mg/mL (16.98 mM) ] )

warming to dissolve.[1][7][8]

The tosylate salt is soluble in
DMSO Soluble (for free base) water; DMSO is often used for

the free base form.[11]
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Storage Condition Duration Notes

Short-term (days to weeks) at )
) Store in a dry, dark place,
Solid Powder 4°C; Long-term (months to

) at -20°C sealed from moisture.[1][7][11]
years) at -20°

Store in aliquots to avoid
Stock Solution (-20°C) Up to 1 month repeated freeze-thaw cycles.

[1]t71el

Recommended for long-term
Stock Solution (-80°C) Up to 6 months storage of stock solutions.[1][7]
[8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PF-03654746
Tosylate Aqueous Stock Solution

This protocol describes the preparation of a 10 mM stock solution in water.
Materials:

e PF-03654746 Tosylate powder

 Sterile, purified water (e.g., Milli-Q or equivalent)

« Sterile conical tube or vial

o Calibrated analytical balance

e Spatula

 Ultrasonic bath

» Water bath or heating block

« Sterile syringe filters (0.22 pm)
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 Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol)

o For1 mL (0.001 L) of a 10 mM solution: Mass (mg) = 10 mM x 0.001 L x 494.59 g/mol =
4.946 mg

Weigh the compound: Carefully weigh out 4.946 mg of PF-03654746 Tosylate powder using
an analytical balance and add it to a sterile conical tube.

Add solvent: Add 1 mL of sterile, purified water to the tube containing the powder.

Dissolve the compound:

[e]

Vortex the tube briefly to suspend the powder.
o Place the tube in an ultrasonic bath and sonicate.

o If the compound does not fully dissolve, warm the solution slightly. The exact temperature
and duration may need to be optimized, but gentle warming (e.g., to 37°C) is a good
starting point.

o Alternate between vortexing, sonication, and warming until the solid is completely
dissolved.

 Sterilization (Optional but Recommended): If the stock solution is intended for cell culture
experiments, sterilize it by passing it through a 0.22 pum syringe filter into a new sterile tube.

[1][8]
 Aliquot and store:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][8]

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][7][8]
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Stock Solution Preparation Workflow
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Preparation

Weigh PF-03654746 Tosylate

'

Add Sterile Water

'

Dissolve with Sonication & Warming

Storage

Sterile Filter (0.22 pm)

:

Aliquot into single-use tubes

:

Store at -80°C or -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PF-
03654746 Tosylate Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614210#how-to-prepare-pf-03654746-tosylate-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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